Cas no 458543-77-6 (3-Chloro-N,N-dimethyl-1H-pyrazole-1-sulfonamide)
458543-77-6 structure
Product Name:3-Chloro-N,N-dimethyl-1H-pyrazole-1-sulfonamide
CAS No:458543-77-6
MF:C5H8ClN3O2S
MW:209.653918266296
CID:2644068
PubChem ID:21113388
Update Time:2025-04-21
3-Chloro-N,N-dimethyl-1H-pyrazole-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- 458543-77-6
- XBDVJXXRYHXLCQ-UHFFFAOYSA-N
- DB-424851
- 3-chloro-N,N-dim ethyl-1H-pyrazole-1-sulfonamide
- 3-Chloro-N,N-dimethyl-1H-pyrazole-1-sulfonamide
- SCHEMBL959784
-
- Inchi: 1S/C5H8ClN3O2S/c1-8(2)12(10,11)9-4-3-5(6)7-9/h3-4H,1-2H3
- InChI Key: XBDVJXXRYHXLCQ-UHFFFAOYSA-N
- SMILES: ClC1C=CN(N=1)S(N(C)C)(=O)=O
Computed Properties
- Exact Mass: 209.0025754Da
- Monoisotopic Mass: 209.0025754Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 63.6Ų
3-Chloro-N,N-dimethyl-1H-pyrazole-1-sulfonamide Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
458543-77-6 (3-Chloro-N,N-dimethyl-1H-pyrazole-1-sulfonamide) Related Products
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